10,12-Pentacosadiynoic acid
Cat. No. B043125
M. Wt: 374.6 g/mol
InChI Key: ZPUDRBWHCWYMQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06607744B1
Procedure details
10,12-pentacosadiynoic acid (10 gm, GFS Chemicals) was dissolved in a solution containing 10 ml methanol (HPLC grade) and 10 ml chloroform (HPLC grade). The solution was stirred at room temperature and 10 drops of neat sulfuric acid was added drop wise. The solution was warmed to 100° F. for 2 hour. The reaction mixture was purified using column chromatography. The product (MePDA) was dried using a rotovap and the material stored in a chloroform solution. The solid form of MePDA was very unstable to polymerization and therefore kept dissolved in organic solutions.
Identifiers
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REACTION_CXSMILES
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[C:1]([OH:27])(=[O:26])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][C:10]#[C:11][C:12]#[C:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][CH2:20][CH2:21][CH2:22][CH2:23][CH2:24][CH3:25].[CH3:28]O>S(=O)(=O)(O)O.C(Cl)(Cl)Cl>[C:1]([O:27][CH3:28])(=[O:26])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][C:10]#[C:11][C:12]#[C:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][CH2:20][CH2:21][CH2:22][CH2:23][CH2:24][CH3:25]
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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Type
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reactant
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Smiles
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C(CCCCCCCCC#CC#CCCCCCCCCCCCC)(=O)O
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Step Two
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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S(O)(O)(=O)=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The solution was stirred at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The solution was warmed to 100° F. for 2 hour
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was purified
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The product (MePDA) was dried
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CUSTOM
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Type
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CUSTOM
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Details
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The solid form of MePDA was very unstable to polymerization
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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kept dissolved in organic solutions
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Outcomes
Product
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Name
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Type
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Smiles
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C(CCCCCCCCC#CC#CCCCCCCCCCCCC)(=O)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
